Cas no 60453-06-7 (3-methoxybiphenyl-4,4'-diol)

• Product Name: 3-methoxybiphenyl-4,4'-diol
• CAS No: 60453-06-7
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• MDL: MFCD18314967
• CID: 1623337
• PubChem ID: 187976
• Update Time: 2025-04-21

3-methoxybiphenyl-4,4'-diol Chemical and Physical Properties

Names and Identifiers

• 3-methoxybiphenyl-4,4'-diol
• 4-(4-hydroxyphenyl)-2-methoxyphenol
• 3-Methoxy-4,4'-dihydroxybiphenyl
• UNII-BI3HN3EY8N
• 60453-06-7
• SCHEMBL9622952
• Q27274671
• (1,1'-Biphenyl)-4,4'-diol, 3-methoxy-
• MFCD18314967
• 4,4'-Dihydroxy-3-methoxybiphenyl
• BI3HN3EY8N
• 4-(4-Hydroxyphenyl)-2-methoxyphenol, 95%
• DTXSID60209198

• MDL： MFCD18314967
• Inchi： 1S/C13H12O3/c1-16-13-8-10(4-7-12(13)15)9-2-5-11(14)6-3-9/h2-8,14-15H,1H3
• InChI Key： GFZSVGYALZXYGC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C=CC(=CC=1)O)O

Computed Properties

• Exact Mass: 216.07866
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols